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Compound of Interest

Compound Name:
3-Iodo-1-methyl-1H-indole-2-

carboxylic acid

CAS No.: 167631-59-6

Cat. No.: B11831409

Get Quote

An In-Depth Technical Guide for Drug Discovery
Executive Summary
The indole-2-carboxylic acid (I2CA) scaffold represents a privileged structure in medicinal

chemistry, distinguished by its rigid bicyclic core and capability for diverse functionalization.

While the indole nucleus is ubiquitous in nature (e.g., tryptophan, serotonin), the specific

placement of a carboxyl group at the C2 position creates a unique electronic and steric

environment. This guide analyzes the pharmacological versatility of substituted I2CAs, moving

beyond basic screening to explore high-affinity interactions with the NMDA receptor glycine

site, HIV-1 integrase, and lipid peroxidation pathways.

Chemical Space & Structure-Activity Relationship (SAR)
The biological efficacy of I2CA derivatives is governed strictly by substitution patterns. The core

scaffold acts as a bioisostere for the glycine carboxylate or the kynurenic acid core, allowing it

to dock into specific amino acid binding pockets.
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Core Numbering & Critical Substitution Zones
C2 (Carboxyl/Amide): Essential for electrostatic interaction with arginine residues in receptor

pockets (e.g., Arg260 in NMDA NR1 subunit). Conversion to esters or amides often

modulates solubility and blood-brain barrier (BBB) permeability.

C3 (H-Bond Acceptors): Substitution here with polar groups (e.g., ureido, vinyl-carboxamide)

significantly enhances potency by engaging auxiliary binding pockets.

C4 & C6 (Halogens): Electron-withdrawing groups (Cl, F) at these positions are critical for

metabolic stability and increasing lipophilicity. In NMDA antagonists, a 4,6-dichloro pattern is

the "gold standard" for high affinity.

Table 1: Comparative SAR of Key I2CA Derivatives
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Derivative
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/

)
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Lipid
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GV150526

3-

phenylcarbamoyl

ethenyl, 4,6-

dichloro

NMDA Receptor

(Gly Site)

Competitive

Antagonist

2.3 nM (

)

5-Fluoro-I2CA 5-Fluoro
NMDA Receptor

(Gly Site)

Competitive

Antagonist

15

M (

)

Integrase

Inhibitors

C6-Halogenated

benzyl
HIV-1 Integrase

Mg2+ Chelation /

Strand Transfer

~3.1

M (

)

Indole-2-

carboxamides

N-substituted

(benzyl/phenyl)

Bacterial

Membranes

Oxidative Stress

Induction

8-64

g/mL (MIC)

Primary Therapeutic Focus: Neuropharmacology
The most advanced application of substituted I2CAs is in neuroprotection via the N-methyl-D-

aspartate (NMDA) receptor. Unlike channel blockers (e.g., MK-801) that cause

psychotomimetic side effects, I2CA derivatives target the strychnine-insensitive glycine binding

site (GlyB) on the NR1 subunit.

Mechanism of Action: Glycine Site Antagonism
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Under ischemic conditions (stroke), excess glutamate and glycine hyperactivate NMDA

receptors, leading to massive Ca

influx and neuronal death (excitotoxicity). I2CA derivatives competitively displace glycine,
preventing channel opening without completely blocking the pore, thus preserving basal
transmission and safety.

Figure 1: NMDA Receptor Blockade Pathway

Therapeutic Effect

Ischemic Event
(Stroke/Trauma)

Excess Glutamate & Glycine Release

NMDA Receptor Activation
(NR1/NR2 Subunits)

Agonist Binding

Massive Ca2+ Influx

Neuronal Death
(Excitotoxicity)

GV150526 (I2CA Derivative)
Competitive Antagonist

Glycine Binding Site
(NR1 Subunit)

High Affinity Binding
(Ki = ~2 nM)

Neuroprotection
(Maintained Basal Function)

Prevents Channel Opening

Click to download full resolution via product page

Caption: Mechanism of GV150526-mediated neuroprotection via competitive antagonism at the

NMDA receptor glycine site.[1]
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Key Compound: GV150526 (Gavestinel)
Structure: (E)-3-[2-(phenylcarbamoyl)ethenyl]-4,6-dichloroindole-2-carboxylic acid.

Pharmacology: High selectivity for GlyB vs. Glutamate site. It demonstrated safety in clinical

trials (GAIN International) but failed to show efficacy in the specific therapeutic window

chosen for stroke, likely due to pharmacokinetic limitations rather than target failure.

Safety Profile: Unlike PCP-site blockers, it does not induce vacuolization or cognitive deficits

in rat models.

Secondary Applications: Antimicrobial & Antiviral[2]
HIV-1 Integrase Inhibition
Recent studies identify I2CA derivatives as Integrase Strand Transfer Inhibitors (INSTIs).

Mechanism: The indole core chelates the divalent metal ions (

or

) within the integrase active site, which are crucial for viral DNA integration into the host
genome.

SAR Insight: A hydrophobic benzyl group at C6 enhances binding via

-stacking interactions with viral DNA bases (e.g., dC20).

Antimicrobial Activity
Indole-2-carboxamides have shown efficacy against MRSA and Candida species.

Mechanism: Disruption of cell membrane integrity and induction of oxidative stress.

Potency: MIC values range from 8 to 64

g/mL.

Experimental Protocols
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A. Synthesis of Substituted Indole-2-Carboxylic Acids (Fischer
Indole Method)
This protocol describes the synthesis of a 4,6-dichloro derivative, the precursor to high-affinity

NMDA antagonists.

Figure 2: Synthesis Workflow
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Caption: Fischer Indole Synthesis pathway for generating the 4,6-dichloroindole-2-carboxylic

acid core.

Step-by-Step Protocol:

Hydrazone Formation: Dissolve 3,5-dichlorophenylhydrazine hydrochloride (10 mmol) and

ethyl pyruvate (11 mmol) in absolute ethanol (20 mL). Add catalytic glacial acetic acid. Reflux

for 2 hours. Cool to precipitate the hydrazone.

Cyclization: Mix the dried hydrazone with polyphosphoric acid (PPA) (10g per g of

hydrazone). Heat to 100-110°C with vigorous stirring for 3 hours.

Quenching: Pour the hot reaction mixture onto crushed ice. The crude indole ester will

precipitate. Filter and wash with water.

Hydrolysis: Dissolve the ester in MeOH/THF (1:1) and add 2M NaOH. Stir at 60°C until TLC

shows consumption of ester. Acidify with 1M HCl to pH 2.

Purification: Recrystallize the resulting carboxylic acid from ethanol/water.

B. [3H]-Glycine Binding Assay (NMDA Receptor)
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This assay validates the affinity of the synthesized derivative for the glycine site.

Membrane Preparation: Homogenize rat cerebral cortex in 0.32 M sucrose. Centrifuge (1000

x g, 10 min) to remove debris. Centrifuge supernatant (20,000 x g, 20 min) to pellet

membranes. Wash pellets 4x with Tris-acetate buffer to remove endogenous glycine.

Incubation: In 96-well plates, mix:

50

L Membrane suspension (100-200

g protein).

50

L [3H]-Glycine (10 nM final concentration).

50

L Test Compound (I2CA derivative) at varying concentrations (

to

M).

Non-specific binding defined by 1 mM unlabeled glycine.

Equilibrium: Incubate at 4°C for 60 minutes.

Termination: Rapid filtration through Whatman GF/B filters (pre-soaked in 0.05% PEI) using

a cell harvester.

Quantification: Count radioactivity via liquid scintillation spectrometry. Calculate

and convert to

using the Cheng-Prusoff equation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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